Cas no 2679949-52-9 (2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate)

• Product Name: 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
• CAS No: 2679949-52-9
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• MDL: MFCD34185743
• CID: 5620257
• PubChem ID: 165931314
• Update Time: 2025-07-13

2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2679949-52-9
• 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
• EN300-28300850
• 2-(1,1-Dimethylethyl) 3-methyl (3R)-7-bromo-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate

• MDL： MFCD34185743
• Inchi： 1S/C16H20BrNO4/c1-16(2,3)22-15(20)18-9-11-7-12(17)6-5-10(11)8-13(18)14(19)21-4/h5-7,13H,8-9H2,1-4H3/t13-/m1/s1
• InChI Key： AUVPVHBZXCGVRS-CYBMUJFWSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C2

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.8±45.0 °C(Predicted)
• pka: -3.56±0.40(Predicted)

Additional information on 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate

Professional Introduction to 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate (CAS No. 2679949-52-9)

2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No. 2679949-52-9), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The unique arrangement of substituents—specifically the tert-butyl group at the 2-position, the methyl group at the 3-position, and the bromo atom at the 7-position—along with the presence of two carboxylate functionalities at the 2 and 3 positions, contributes to its distinct chemical and pharmacological profile.

The synthesis of this compound represents a testament to the advancements in organic synthesis methodologies. The strategic introduction of chiral centers and halogenated aromatic rings enhances its versatility as a pharmacophore. In recent years, there has been a surge in interest toward tetrahydroisoquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. The structural features of 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate make it a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of carboxylate groups allows for facile coupling with amines or other nucleophiles via amide bond formation, a common strategy in medicinal chemistry for enhancing drug-like properties such as solubility and metabolic stability. Additionally, the bromo substituent provides a handle for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.

Recent studies have highlighted the importance of stereochemistry in tetrahydroisoquinoline derivatives. The (3R) configuration at the 3-position in this compound is particularly noteworthy, as it may confer specific interactions with biological targets. The bulky tert-butyl group at the 2-position not only influences steric hindrance but also contributes to lipophilicity—a critical parameter in drug design. These features collectively contribute to its potential as a lead compound for developing novel therapeutics.

The pharmacological profile of 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate remains under active investigation. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders. The tetrahydroisoquinoline scaffold is well-documented for its role in modulating neurotransmitter systems, making this compound a candidate for exploring treatments targeting conditions such as depression or Parkinson’s disease. However, comprehensive pharmacokinetic and toxicological assessments are necessary to fully evaluate its therapeutic potential.

The synthetic route to 2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate exemplifies modern synthetic strategies employed in medicinal chemistry. Key steps likely involve catalytic asymmetric hydrogenation or resolution techniques to establish the desired stereochemistry at the chiral center. The introduction of bromine may be achieved through electrophilic aromatic substitution or metal-catalyzed halogenation reactions. Each step is carefully optimized to ensure high yield and purity while minimizing side reactions.

In conclusion,2-tert-butyl 3-methyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate represents a structurally intricate and pharmacologically promising compound. Its unique combination of substituents and stereochemistry positions it as an attractive scaffold for further medicinal chemistry exploration. As research in tetrahydroisoquinoline derivatives continues to advance,CAS No.2679949-52-9 will likely play a pivotal role in developing next-generation pharmaceutical agents.